![molecular formula C9H9BrO B3040171 4-Bromo-2-ethenyl-1-methoxybenzene CAS No. 16602-24-7](/img/structure/B3040171.png)
4-Bromo-2-ethenyl-1-methoxybenzene
Overview
Description
4-Bromo-2-ethoxy-1-methoxybenzene is a chemical compound with the molecular formula C9H11BrO2 . It has an average mass of 231.086 Da and a monoisotopic mass of 229.994232 Da .
Molecular Structure Analysis
The molecular structure of 4-Bromo-2-ethoxy-1-methoxybenzene consists of a benzene ring substituted with bromo, ethoxy, and methoxy groups . The exact positions of these substituents on the benzene ring define the specific compound.Chemical Reactions Analysis
While specific chemical reactions involving 4-Bromo-2-ethoxy-1-methoxybenzene are not detailed in the searched resources, it’s likely that it would participate in reactions typical of aromatic compounds, such as electrophilic aromatic substitution .Scientific Research Applications
Organic Synthesis
“4-Bromo-2-ethenyl-1-methoxybenzene” is an organic compound that can be used in various organic synthesis processes . Its unique structure makes it a valuable reagent in the creation of complex organic molecules.
Suzuki Coupling
This compound has been studied in Suzuki coupling reactions . Suzuki coupling is a type of carbon-carbon bond forming reaction between an organoboron compound and a halide catalyzed by a palladium(0) complex. This reaction is widely used in organic chemistry to create biaryl compounds.
Heck Reaction
“4-Bromo-2-ethenyl-1-methoxybenzene” has been used in Heck reactions . The Heck reaction is a palladium-catalyzed carbon-carbon bond forming process that allows for the substitution of a halide for an alkene. This reaction is commonly used in the synthesis of larger organic molecules.
Synthesis of Aryl 1,3-Diketones
This compound has been used in the synthesis of aryl 1,3-diketones . Aryl 1,3-diketones are important intermediates in organic synthesis and are used in the preparation of various pharmaceuticals and natural products.
Preparation of Metacyclophanes
Similar compounds like “2-Bromoanisole” have been used in the preparation of the family of exo-[n.m.n.m]metacyclophanes . Although there is no direct evidence of “4-Bromo-2-ethenyl-1-methoxybenzene” being used in this application, it is plausible given the structural similarities.
Synthesis of Unsymmetrically Substituted Biphenyl Compounds
“2-Bromoanisole” has been used in the synthesis of unsymmetrically substituted biphenyl compounds . Given the structural similarities, “4-Bromo-2-ethenyl-1-methoxybenzene” could potentially be used in similar applications.
Safety and Hazards
properties
IUPAC Name |
4-bromo-2-ethenyl-1-methoxybenzene | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9BrO/c1-3-7-6-8(10)4-5-9(7)11-2/h3-6H,1H2,2H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AYMIVXWZAMXEEW-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)Br)C=C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9BrO | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
213.07 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-Bromo-2-ethenyl-1-methoxybenzene |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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